Cas no 1804359-25-8 (2-Iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride)

• Product Name: 2-Iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride
• CAS No: 1804359-25-8
• MF: C₇H₄ClF₃INO₃S
• MW: 401.529242515564
• CID: 4835391
• Update Time: 2025-11-01

2-Iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride

• Inchi： 1S/C7H4ClF3INO3S/c1-3-4(16-7(9,10)11)2-5(6(12)13-3)17(8,14)15/h2H,1H3
• InChI Key： PGFTYKGCYFNGBE-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C)=N1)OC(F)(F)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 3.1
• Topological Polar Surface Area: 64.599

Additional information on 2-Iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride

2-Iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride and Its Applications in Modern Medicinal Chemistry

2-Iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride (CAS No. 1804359-25-8) represents a pivotal compound in the field of pyridine-based sulfonamide derivatives. This sulfonamide functional group, combined with the trifluoromethoxy substituent and iodine atom, positions this molecule as a versatile scaffold for drug discovery and targeted therapy. Recent advancements in synthetic chemistry and biological activity profiling have underscored its potential in antitumor, anti-inflammatory, and antiviral applications. This compound's unique structural features, including the trifluoromethoxy group and iodine substitution, contribute to its electrophilic reactivity and selective biological interactions, making it a focal point in pharmaceutical research.

2-Iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride is synthesized through a multi-step process involving electrophilic substitution reactions and sulfonamide formation. The trifluoromethoxy group, a key structural element, enhances lipophilicity and metabolic stability, while the iodine atom introduces electrophilic character that facilitates conjugate addition and radical reactions. These properties are critical for drug design, as they influence bioavailability, target specificity, and drug-drug interactions. Recent studies have highlighted the importance of sulfonamide derivatives in modulating protein kinase activity, particularly in cancer-related signaling pathways.

2-Iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride has demonstrated promising antitumor activity in preclinical models. Its sulfonamide moiety interacts with target proteins, such as kinase enzymes, to inhibit cell proliferation and induce apoptosis. A 2023 study published in *Journal of Medicinal Chemistry* reported that compounds with trifluoromethoxy substitutions exhibited enhanced potency against non-small cell lung cancer (NSCLC) cell lines. This finding aligns with broader trends in targeted cancer therapy, where sulfonamide derivatives are increasingly utilized to modulate tyrosine kinase activity and disrupt tumor growth.

The pyridine-3-sulfonyl chloride fragment of 2-Iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride is a critical component in drug development. Its electrophilic nature allows for conjugate addition reactions, which are essential for structure-activity relationship (SAR) studies. Researchers have leveraged this property to design bispecific inhibitors that target multiple kinase pathways, offering a novel approach to cancer treatment. Additionally, the trifluoromethoxy group enhances metabolic stability, reducing the risk of drug degradation in vivo and improving therapeutic efficacy.

2-Iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride also shows potential in anti-inflammatory applications. The sulfonamide group can modulate cyclic nucleotide phosphodiesterase (PDE) activity, which is implicated in inflammatory responses. A 2022 review in *Bioorganic & Medicinal Chemistry Letters* highlighted the role of sulfonamide derivatives in inhibiting PDE4, a key enzyme in chronic inflammatory diseases. This aligns with the growing interest in targeted anti-inflammatory agents that minimize systemic side effects while maintaining therapeutic efficacy.

The iodine substitution in 2-Iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride plays a dual role in drug design. On one hand, it enhances electrophilic reactivity, enabling radical-based reactions that are crucial for functional group diversification. On the other hand, the iodine atom contributes to molecular weight and hydrophobicity, which influence drug absorption and distribution. These properties are particularly relevant in oral drug formulations, where bioavailability is a critical factor in clinical success.

Recent advancements in computational chemistry have further elucidated the pharmacophore of 2-Iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride. Molecular docking studies have demonstrated its binding affinity to kinase targets, such as EGFR and ALK, which are frequently mutated in cancerous tumors. These findings underscore the importance of structure-based drug design in optimizing drug-target interactions and improving clinical outcomes.

In the context of antiviral drug development, 2-Iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride has shown potential in inhibiting viral replication. The sulfonamide group can interfere with viral enzyme activity, such as reverse transcriptase, which is essential for HIV replication. A 2023 study in *Antiviral Research* reported that sulfonamide derivatives with trifluoromethoxy substitutions exhibited selective antiviral activity against RNA viruses, highlighting their utility in antiviral therapy.

The synthetic versatility of 2-Iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride has led to its incorporation in library screening for drug discovery. High-throughput screening campaigns have identified lead compounds with moderate to high potency against multiple disease targets. These efforts reflect the broader trend in drug discovery, where sulfonamide derivatives are increasingly utilized to address complex biological systems and multi-target diseases.

Ultimately, 2-Iodo-6-methyl-5-(trifluoromethoxy)pyridine-3-sulfonyl chloride exemplifies the intersection of synthetic chemistry and biological activity in modern pharmaceutical research. Its structural features, including the trifluoromethoxy group and iodine substitution, enable a wide range of drug design applications, from targeted cancer therapy to anti-inflammatory agents. As computational methods and experimental techniques continue to advance, the potential of this compound in drug development is expected to expand further, offering new avenues for therapeutic innovation.